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Compound of Interest

Compound Name: 9,10-Dibutoxyanthracene

Cat. No.: B1632443 Get Quote

Application Notes and Protocols for 9,10-
Dibutoxyanthracene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 9,10-
Dibutoxyanthracene, a fluorescent compound often utilized in research and development.

Adherence to these protocols is crucial to ensure personnel safety and minimize environmental

impact.

Hazard Identification and Safety Data
9,10-Dibutoxyanthracene presents several hazards that require careful management in a

laboratory setting.[1] It is harmful if swallowed or inhaled, causes skin and serious eye irritation,

and may lead to respiratory irritation.[1] It is also recognized as being potentially harmful to

aquatic life with long-lasting effects.[2][3][4][5][6]

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1][7]

H319
Causes serious eye irritation.

[1][7]

H332 Harmful if inhaled.[1]

H335
May cause respiratory

irritation.[1][7]

H413

May cause long lasting harmful

effects to aquatic life.[2][3][4][5]

[6]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

P264
Wash skin thoroughly after

handling.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P273
Avoid release to the

environment.[2][3][5][8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1][8]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][8]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[1]

P501

Dispose of contents/container

to an approved waste disposal

plant.[1][2][3][5]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C22H26O2[2][3][9][10]

Molecular Weight 322.44 g/mol [2][3]

Appearance Yellow crystals or powder[3]

Solubility Insoluble in water (4.8E-5 g/L at 25°C)[3]

Storage Temperature
Room temperature, sealed in a dry, dark

place[3][11]

Experimental Protocols: Safe Handling and Use
This protocol outlines the safe preparation of a 1 mM stock solution of 9,10-
Dibutoxyanthracene in a suitable organic solvent.

Materials:

9,10-Dibutoxyanthracene solid

Anhydrous organic solvent (e.g., Dimethylformamide - DMF)

Volumetric flask
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Analytical balance

Spatula

Weighing paper

Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves, and a

respirator if not working in a fume hood.

Procedure:

Preparation: Before handling the compound, ensure you are in a well-ventilated area,

preferably a chemical fume hood.[1][7][12] Don all required PPE.

Weighing: Carefully weigh the required amount of 9,10-Dibutoxyanthracene on an

analytical balance using weighing paper. Avoid creating dust.

Dissolving: Transfer the weighed solid to a volumetric flask. Add a small amount of the

organic solvent to dissolve the solid completely.

Dilution: Once dissolved, add the solvent to the flask's calibration mark.

Storage: Store the solution in a tightly sealed container, protected from light, in a cool, dry,

and well-ventilated area.[7]

Cleanup: Clean all equipment used. Dispose of any contaminated materials as hazardous

waste according to institutional guidelines. Wash hands thoroughly after handling.[1][7]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe management of 9,10-
Dibutoxyanthracene from receipt to disposal.
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Start: Receive Chemical

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handling in Ventilated Area
(Fume Hood)

Perform Experiment Have Spill Kit Ready

Collect Waste
(Solid & Liquid)

Label Waste Container
'Hazardous Waste'

Store Waste in Designated Area

Arrange for Professional Disposal
(Licensed Contractor)

End

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 9,10-Dibutoxyanthracene.
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Disposal Procedures
The primary and recommended method for the disposal of 9,10-Dibutoxyanthracene and its

contaminated waste is through a licensed professional waste disposal service.[12]

Steps for Disposal:

Segregation: Do not mix 9,10-Dibutoxyanthracene waste with other waste streams unless

specifically permitted by your institution's Environmental Health and Safety (EHS) office.

Containerization: Use a compatible, sealable, and clearly labeled container for waste

collection. The label should read "Hazardous Waste: 9,10-Dibutoxyanthracene".[12]

Storage: Keep the waste container closed when not in use and store it in a designated,

secure, and well-ventilated area.[12]

Professional Disposal: Contact your institution's EHS office to arrange for pickup and

disposal by a licensed hazardous waste contractor. Provide the contractor with the Safety

Data Sheet (SDS).[12]

In some cases, incineration in a chemical incinerator equipped with an afterburner and

scrubber may be performed by licensed professionals.[12] Avoid releasing the chemical into the

environment, as it can be harmful to aquatic life.[2][3][4][5][6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aksci.com [aksci.com]

2. 9,10-Dibutoxyanthracene | C22H26O2 | CID 21987539 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Page loading... [wap.guidechem.com]

4. chemicalbook.com [chemicalbook.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1632443?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1632443?utm_src=pdf-body
https://www.benchchem.com/product/b1632443?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_9_10_Dibromoanthracene_d8_A_Step_by_Step_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dibutoxyanthracene
https://wap.guidechem.com/encyclopedia/9-10-dibutoxyanthracene-dic195941.html
https://www.chemicalbook.com/msds/9-10-dibutoxyanthracene.pdf
https://www.tcichemicals.com/OP/en/p/D4515
https://www.tcichemicals.com/KR/ko/p/D4515
https://downloads.ossila.com/msds/9-10-dibromoanthracene.pdf
https://www.benchchem.com/product/b1632443?utm_src=pdf-custom-synthesis
https://aksci.com/sds/1866AC_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dibutoxyanthracene
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dibutoxyanthracene
https://wap.guidechem.com/encyclopedia/9-10-dibutoxyanthracene-dic195941.html
https://www.chemicalbook.com/msds/9-10-dibutoxyanthracene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 9,10-Dibutoxyanthracene | 76275-14-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

6. 9,10-Dibutoxyanthracene | 76275-14-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

7. watson-int.com [watson-int.com]

8. downloads.ossila.com [downloads.ossila.com]

9. chemscene.com [chemscene.com]

10. CAS 76275-14-4: Anthracene,9,10-dibutoxy- | CymitQuimica [cymitquimica.com]

11. 9,10-Dibutoxyanthracene |Electron Transfer Sensitizer [benchchem.com]

12. benchchem.com [benchchem.com]

To cite this document: BenchChem. [safe handling and disposal procedures for 9,10-
Dibutoxyanthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632443#safe-handling-and-disposal-procedures-for-
9-10-dibutoxyanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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